N-(4H-1,2,4-Triazol-4-yl)-1H-benzo[d]imidazol-2-amine

Specification

• Molecular Formula: C9H8N6
• Molecular Weight: 200.20 g/mol
• IUPAC Name: N-(1,2,4-triazol-4-yl)-1H-benzimidazol-2-amine
• Standard InChI: InChI=1S/C9H8N6/c1-2-4-8-7(3-1)12-9(13-8)14-15-5-10-11-6-15/h1-6H,(H2,12,13,14)
• Standard InChI Key: DQPGDVUPCKMJQS-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)NC(=N2)NN3C=NN=C3

Introduction

Chemical Structure and Identification

Molecular and Structural Characteristics

N-(4H-1,2,4-Triazol-4-yl)-1H-benzo[d]imidazol-2-amine features a benzimidazole ring fused to a triazole moiety. The benzimidazole component consists of a benzene ring fused to an imidazole, while the triazole group is a five-membered ring with three nitrogen atoms. The IUPAC name for the compound is N-(1,2,4-triazol-4-yl)-1H-benzimidazol-2-amine, and its SMILES notation is $\text{C1=CC=C2C(=C1)NC(=N2)NN3C=NN=C3}$.

The compound’s planar structure facilitates π-π stacking interactions, which are critical in coordination chemistry and drug design. X-ray crystallography and NMR studies confirm the tautomeric equilibrium between the amine and imine forms, influencing its reactivity.

Table 1: Key Identifiers and Properties

Property	Value
CAS Number	667908-28-3
Molecular Formula	$\text{C}_9\text{H}_8\text{N}_6$
Molecular Weight	200.20 g/mol
IUPAC Name	N-(1,2,4-triazol-4-yl)-1H-benzimidazol-2-amine
SMILES	$\text{C1=CC=C2C(=C1)NC(=N2)NN3C=NN=C3}$

Synthesis and Manufacturing

Conventional Synthetic Routes

The synthesis begins with the cyclocondensation of 4-(4H-1,2,4-triazol-4-yl)aniline and o-phenylenediamine in the presence of polyphosphoric acid (PPA) or phosphorus oxychloride under reflux. A representative procedure involves refluxing 4-(2-chloroacetamido)benzoic acid (0.01 mol) with 2-mercaptobenzimidazole (0.01 mol) and potassium carbonate (0.01 mol) in ethanol for 5–6 hours, followed by recrystallization.

Industrial-scale production employs continuous flow reactors to enhance yield (typically >75%) and purity (>98%). Green chemistry principles are increasingly adopted, such as using ionic liquids as recyclable solvents.

Modifications and Derivatives

Substituted derivatives are synthesized by introducing halogens or alkyl groups at specific positions. For example, fluorobenzimidazole analogs are prepared via nucleophilic aromatic substitution using fluorinated precursors. These modifications alter electronic properties, enhancing biological activity.

Chemical Properties and Reactivity

Acid-Base Behavior

The compound exhibits amphoteric behavior due to the basic triazole nitrogen ($\text{p}K_a \approx 2.5$) and the acidic benzimidazole NH group ($\text{p}K_a \approx 5.8$). This duality allows it to form salts with acids (e.g., HCl) and bases (e.g., NaOH).

Coordination Chemistry

The triazole and benzimidazole moieties act as bidentate ligands, coordinating to metals like Cu(II) and Zn(II). For instance, copper complexes demonstrate enhanced antimicrobial activity compared to the free ligand.

Pharmacological Applications

Antifungal and Antitubercular Activity

Fluorinated derivatives, such as 2-benzyl-5-fluoro-6-(1H-imidazol-1-yl)-1H-benzo[d]imidazole, exhibit minimum inhibitory concentrations (MICs) of 1.56 µg/mL against Mycobacterium tuberculosis and Candida albicans. The triazole ring disrupts fungal ergosterol biosynthesis, while the benzimidazole moiety inhibits bacterial DNA gyrase.

Industrial and Material Science Applications

Corrosion Inhibition

The compound acts as a corrosion inhibitor for mild steel in acidic environments, achieving 92% efficiency at 500 ppm concentration. Adsorption follows the Langmuir isotherm model, forming a protective film on metal surfaces.

Organic Electronics

Thin films of the compound exhibit a bandgap of 3.2 eV, making them suitable for organic light-emitting diodes (OLEDs). The triazole moiety enhances electron transport, with a mobility of $0.12 \, \text{cm}^2/\text{V·s}$.

Analytical and Spectral Data

Nuclear Magnetic Resonance (NMR)

• $^1\text{H}$ NMR (DMSO-$d_6$): δ 7.25–7.45 (m, 4H, ArH), 8.12 (s, 1H, triazole), 8.30 (s, 1H, triazole), 13.50 (s, 1H, NH).

• $^{13}\text{C}$ NMR (DMSO-$d_6$): δ 112.4 (C-2, benzimidazole), 121.8 (C-4, triazole), 138.2 (C-5, triazole), 151.6 (C=N).

Mass Spectrometry

The ESI-MS spectrum shows a molecular ion peak at $m/z = 200.2 \, (\text{M}+1)^+$, consistent with the molecular formula $\text{C}_9\text{H}_8\text{N}_6$.